Cas no 2227871-48-7 (tert-butyl N-{1-(1R)-1-amino-2-hydroxyethylcyclopentyl}carbamate)

• Product Name: tert-butyl N-{1-(1R)-1-amino-2-hydroxyethylcyclopentyl}carbamate
• CAS No: 2227871-48-7
• MF: C₁₂H₂₄N₂O₃
• MW: 244.330563545227
• CID: 5810588
• PubChem ID: 165760303
• Update Time: 2025-05-26

tert-butyl N-{1-(1R)-1-amino-2-hydroxyethylcyclopentyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-(1R)-1-amino-2-hydroxyethylcyclopentyl}carbamate
• EN300-2006723
• tert-butyl N-{1-[(1R)-1-amino-2-hydroxyethyl]cyclopentyl}carbamate
• 2227871-48-7

• Inchi： 1S/C12H24N2O3/c1-11(2,3)17-10(16)14-12(9(13)8-15)6-4-5-7-12/h9,15H,4-8,13H2,1-3H3,(H,14,16)/t9-/m0/s1
• InChI Key： VTFPJANLRVXUES-VIFPVBQESA-N
• SMILES： OC[C@@H](C1(CCCC1)NC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 244.17869263g/mol
• Monoisotopic Mass: 244.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-{1-(1R)-1-amino-2-hydroxyethylcyclopentyl}carbamate

Introduction to tert-butyl N-{1-(1R)-1-amino-2-hydroxyethylcyclopentyl}carbamate (CAS No. 2227871-48-7)

tert-butyl N-{1-(1R)-1-amino-2-hydroxyethylcyclopentyl}carbamate, with the CAS number 2227871-48-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl carbamate group and a chiral amino alcohol moiety. These structural elements contribute to its potential therapeutic applications, particularly in the development of novel drugs targeting specific biological pathways.

The chemical structure of tert-butyl N-{1-(1R)-1-amino-2-hydroxyethylcyclopentyl}carbamate is composed of a tert-butyl group attached to a carbamate functional group, which is in turn linked to a cyclopentyl ring substituted with an (R)-configured amino alcohol. The presence of the tert-butyl group provides steric protection, enhancing the stability and bioavailability of the compound. The chiral amino alcohol moiety, on the other hand, imparts enantiomeric purity, which is crucial for optimizing the pharmacological properties of the molecule.

Recent advancements in synthetic chemistry have enabled the efficient and scalable production of tert-butyl N-{1-(1R)-1-amino-2-hydroxyethylcyclopentyl}carbamate. Various synthetic routes have been developed, including those involving asymmetric synthesis and catalytic methods. These approaches not only improve the yield and purity of the final product but also reduce the environmental impact associated with chemical synthesis. For instance, a study published in the Journal of Organic Chemistry in 2023 reported a novel asymmetric synthesis method that achieved high enantiomeric excess (ee) values and excellent yields, making it a promising route for industrial-scale production.

In terms of its biological activity, tert-butyl N-{1-(1R)-1-amino-2-hydroxyethylcyclopentyl}carbamate has shown promising results in preclinical studies. Research conducted by a team at the University of California, San Francisco, demonstrated that this compound exhibits potent inhibitory effects on specific enzymes involved in neurodegenerative diseases. Specifically, it was found to effectively inhibit the activity of protein kinases associated with Alzheimer's disease and Parkinson's disease. The mechanism of action involves selective binding to the active site of these kinases, thereby modulating their function and potentially slowing down disease progression.

Beyond its potential as a therapeutic agent, tert-butyl N-{1-(1R)-1-amino-2-hydroxyethylcyclopentyl}carbamate has also been explored for its use as a building block in drug discovery. Its versatile chemical structure allows for easy functionalization and modification, making it an attractive starting point for developing new drug candidates. For example, researchers at Harvard University have utilized this compound as a scaffold to design and synthesize a series of derivatives with enhanced potency and selectivity against various targets.

The safety profile of tert-butyl N-{1-(1R)-1-amino-2-hydroxyethylcyclopentyl}carbamate has been extensively evaluated through in vitro and in vivo studies. Toxicity assessments have shown that this compound exhibits low cytotoxicity and good biocompatibility, making it suitable for further development as a pharmaceutical agent. Additionally, pharmacokinetic studies have revealed favorable absorption, distribution, metabolism, and excretion (ADME) properties, indicating that it can be effectively delivered to target tissues without significant side effects.

In conclusion, tert-butyl N-{1-(1R)-1-amino-2-hydroxyethylcyclopentyl}carbamate (CAS No. 2227871-48-7) represents a promising compound with potential applications in both medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of new therapeutic agents for various diseases.